Cas no 868228-56-2 (3-(2-methylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea)

• Product Name: 3-(2-methylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• CAS No: 868228-56-2
• Molecular Formula: C₂₂H₃₀N₄S
• Molecular Weight: 382.565403461456
• CID: 5815604
• PubChem ID: 3416080

3-(2-methylphenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• CHEMBL1403527
• MLS000624263
• F1810-0020
• 1-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)-3-(o-tolyl)thiourea
• 3-(2-methylphenyl)-1-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• AKOS024610503
• HMS2734E13
• SMR000323574
• 868228-56-2

• InChIKey： UIIRGULKCJQLCM-UHFFFAOYSA-N
• Inchi： 1S/C22H30N4S/c1-17-9-7-8-12-20(17)24-22(27)23-18(2)21(19-10-5-4-6-11-19)26-15-13-25(3)14-16-26/h4-12,18,21H,13-16H2,1-3H3,(H2,23,24,27)
• SMILES： N(C1=CC=CC=C1C)C(NC(C)C(N1CCN(C)CC1)C1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 382.21911815g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 382.21911815g/mol
• Heavy Atom Count: 27
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas